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Compound of Interest

Compound Name: 2-(Benzyloxy)-4-bromophenol

Cat. No.: B135320

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step procedures for the safe disposal of 2-
(Benzyloxy)-4-bromophenol, ensuring compliance with safety regulations and minimizing
environmental impact.

Immediate Safety and Hazard Identification

2-(Benzyloxy)-4-bromophenol is a halogenated organic compound that requires careful
handling. Based on available safety data, this chemical is classified with the following hazards:

Harmful if swallowed (H302)[1]

Causes skin irritation (H315)[1]

Causes serious eye irritation (H319)[1]

Harmful if inhaled (H332)[1]

May cause respiratory irritation (H335)[1]

Furthermore, as a brominated phenol, it is prudent to assume it is toxic to aquatic life with long-
lasting effects, a characteristic of similar compounds.[2] Therefore, it must be treated as
hazardous waste and should never be disposed of down the drain or in regular trash.[2]
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Personal Protective Equipment (PPE)

Before handling 2-(Benzyloxy)-4-bromophenol, ensure the following personal protective

equipment is worn:

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles. A

face shield should be worn in

Protects against eye irritation

addition to goggles if thereisa  and injury from splashes.

splash risk.[3]

Hand Protection

Nitrile or neoprene gloves.[4]

[5]

Provides a barrier against skin

contact and irritation.

Body Protection

A fully buttoned laboratory
coat. For larger quantities or
increased risk of exposure, a
chemical-resistant apron is

recommended.[3][6]

Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area,
preferably a chemical fume
hood.[4][5] If significant
aerosolization is possible, a

respirator may be necessary.

Minimizes the risk of inhaling

harmful vapors.

Step-by-Step Disposal Protocol

The disposal of 2-(Benzyloxy)-4-bromophenol must be managed through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor. The following workflow outlines the necessary steps from waste generation to final

disposal.
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Disposal Workflow for 2-(Benzyloxy)-4-bromophenol

Step 1: Waste Identification & Segregation

Properly categorize waste

Step 2: Container Selection & Labeling

se compatible, sealed containers

Step 3: Waste Accumulation & Storage

Store in designated area

Step 4: Request for Disposal

Submit waste pickup request

Step 5: EHS/Contractor Pickup

ransported by authorized personnel

Step 6: Off-site Treatment & Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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